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Abstract

4-Ethylhexanal, a branched-chain aldehyde, serves as a key chemical intermediate in various
industrial processes. While direct large-scale applications of 4-ethylhexanal are limited, its
significance lies in its role as a precursor to valuable downstream products. This technical
guide provides an in-depth overview of the synthesis, chemical properties, and primary
industrial applications of 4-ethylhexanal, with a focus on its conversion to 4-ethylhexan-1-ol
and the subsequent uses of this alcohol and its esters. Detailed experimental protocols for its
synthesis and conversion are provided, along with a summary of its physicochemical and
safety data.

Chemical and Physical Properties

4-Ethylhexanal is a colorless liquid with the molecular formula C8H160.[1] Its branched
structure influences its physical properties, which are summarized in the table below.
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Property Value Reference
Molecular Formula C8H160 [1112]
Molecular Weight 128.21 g/mol [2]

CAS Number 75718-13-7 [1]

IUPAC Name 4-ethylhexanal [2]

Density 0.809 g/cm? [1]

Boiling Point 163 °C at 760 mmHg [1]

Flash Point 46.2 °C [1]
Refractive Index 141 [1]

Vapor Pressure

2.11 mmHg at 25 °C

[1]

Synthesis of 4-Ethylhexanal

The primary industrial synthesis of 4-ethylhexanal is achieved through the hydroformylation of

1-octene. This process, also known as the oxo process, involves the reaction of the olefin with

syngas (a mixture of carbon monoxide and hydrogen) in the presence of a catalyst.[3][4]
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General Synthesis Pathway of 4-Ethylhexanal

Syngas (CO + H2)

Hydroformylation

Rhodium or Cobalt Catalyst

4-Ethylhexanal
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Industrial Applications of 4-Ethylhexanal as an Intermediate

4-Ethylhexanal

H2, Catalyst

Hydrogenation

4-Ethylhexan-1-ol
Carboxylic Acids
Solvents, Fragrances
Esters
Plasticizers, Lubricants, Solvents

Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chemnet.com/cas/en/75718-13-7/4-ethylhexanal.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylhexanal
https://www.smolecule.com/products/s2958996
https://www.vulcanchem.com/product/vc5876995
https://www.benchchem.com/product/b6588603#potential-industrial-applications-of-4-ethylhexanal
https://www.benchchem.com/product/b6588603#potential-industrial-applications-of-4-ethylhexanal
https://www.benchchem.com/product/b6588603#potential-industrial-applications-of-4-ethylhexanal
https://www.benchchem.com/product/b6588603#potential-industrial-applications-of-4-ethylhexanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6588603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6588603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

